Cas no 30443-47-1 (Benzoic acid,(1,1-dimethylethyl)-, zinc salt (2:1))
30443-47-1 structure
Product Name:Benzoic acid,(1,1-dimethylethyl)-, zinc salt (2:1)
CAS No:30443-47-1
MF:C22H26O4Zn
MW:419.848443508148
CID:320907
PubChem ID:20225553
Update Time:2025-04-19
Benzoic acid,(1,1-dimethylethyl)-, zinc salt (2:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,(1,1-dimethylethyl)-, zinc salt (2:1)
- benzoate, 2-(1,1-dimethylethyl)-, zinc salt (1:1)
- Zinc tert-butylbenzoate
- EINECS 250-203-5
- SCHEMBL4737091
- 30443-47-1
- NS00084132
-
- Inchi: 1S/2C11H14O2.Zn/c2*1-11(2,3)9-7-5-4-6-8(9)10(12)13;/h2*4-7H,1-3H3,(H,12,13);/q;;+2/p-2
- InChI Key: JDWKHPKWCUBDHC-UHFFFAOYSA-L
- SMILES: [Zn+2].[O-]C(C1C=CC=CC=1C(C)(C)C)=O.[O-]C(C1C=CC=CC=1C(C)(C)C)=O
Computed Properties
- Exact Mass: 242.02852
- Monoisotopic Mass: 241.020701
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 185
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.1
Experimental Properties
- Boiling Point: 283.8°Cat760mmHg
- Flash Point: 135.1°C
- PSA: 26.3
Benzoic acid,(1,1-dimethylethyl)-, zinc salt (2:1) Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
30443-47-1 (Benzoic acid,(1,1-dimethylethyl)-, zinc salt (2:1)) Related Products
- 13756-42-8(tert-Butyl 4-Methylbenzoate)
- 33704-19-7(3-(tert-Butoxycarbonyl)benzoic Acid)
- 33813-32-0(Ditert-butyl benzene-1,3-dicarboxylate)
- 143726-85-6(Tert-Butyl 4-(hydroxymethyl)benzoate)
- 774-65-2(Tert-Butyl benzoate)
- 6422-84-0(Diisopropyl terephthalate)
- 65874-27-3(Tert-butyl 4-formylbenzoate)
- 939-48-0(Isopropyl Benzoate)
- 20576-82-3(Mono-tert-Butyl Terephthalate)
- 30448-43-2(1,2-Benzenedicarboxylicacid, 1,2-bis(1,1-dimethylethyl) ester)
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